B1574999 Protein SSX2 (37-54)

Protein SSX2 (37-54)

Cat. No.: B1574999
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

SSX2 is a germline-specific protein aberrantly expressed in cancers such as melanoma, synovial sarcoma, and hepatocellular carcinoma . The peptide spanning residues 37–54 is part of its conserved SSX repression domain (SSX-RD), which mediates DNA binding and chromatin remodeling . SSX2 antagonizes Polycomb group (PcG) proteins like BMI1 and EZH2, leading to reduced H3K27me3 levels and derepression of pericentromeric satellite DNA . This activity destabilizes heterochromatin, inducing genomic instability and senescence in cancer cells . SSX2 also interacts with proteins such as RAB3IP, SSX2IP, and LHX4, suggesting roles in transcriptional regulation and oncogenesis .

Properties

sequence

WEKMKASEKIFYVYMKRK

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

Synonym

Protein SSX2 (37-54)

Origin of Product

United States

Comparison with Similar Compounds

Structural Homologs

C2H2 Zinc Finger (C2H2-ZNF) Proteins
  • Similarities :
    • The SSX-RD (residues 155–188) shares structural homology with C2H2-ZNF domains, including a short alpha-helix critical for DNA binding . Lysine-169 in this helix is essential for chromatin association, mirroring DNA-binding residues in C2H2-ZNFs .
  • Differences: Unlike canonical C2H2-ZNFs, SSX2 lacks sequence-specific DNA recognition and binds broadly to pericentromeric satellite II/III repeats .
KRAB Zinc Finger Proteins
  • Similarities :
    • SSX2 contains a KRAB-like domain (N-terminal) that recruits chromatin modifiers, analogous to KRAB-ZNFs .

Functional Homologs

Polycomb Group (PcG) Antagonists
  • Similarities :
    • SSX2 reduces H3K27me3 levels, akin to PcG inhibitors like UTX/KDM6A .
Cancer-Testis Antigens (CTAs)
  • Similarities: SSX2 is a CTA upregulated in cancers (e.g., melanoma, breast cancer) but absent in most somatic tissues, similar to MAGE and NY-ESO-1 .
  • Differences :
    • Unlike CTAs like PAGE4 or SPAG4, SSX2 is downregulated in prostate tumors compared to benign tissue, suggesting context-specific roles .

Data Tables

Table 1: Structural Comparison of SSX2 (37-54) with Zinc Finger Proteins
Feature SSX2 (SSX-RD) C2H2-ZNF Proteins KRAB-ZNF Proteins
DNA-binding domain Zinc finger-like C2H2 zinc finger KRAB + C2H2 zinc finger
Specificity Non-selective (satellite DNA) Sequence-specific Sequence-specific
Key residues Lysine-169 Zinc-coordinating Zinc-coordinating
Chromatin interaction Destabilizes PCH Represses/Activates Represses via KAP1
References
Table 2: Functional Comparison of SSX2 with Oncogenic Proteins
Protein Role in Senescence Interaction Partners Cancer Association Mechanism
SSX2 Induces senescence RAB3IP, SSX2IP, LHX4 Melanoma, sarcoma Chromatin destabilization
H-RAS Induces senescence RAF, PI3K Pancreatic, lung MAPK activation
MYC Bypasses senescence MAX, MIZ1 Lymphoma, breast Transcriptional activation
References

Key Research Findings

SSX2 and Chromatin Destabilization: SSX2 unfolds pericentromeric heterochromatin (1q12 PCH), inducing transcription of satellite II/III repeats and micronuclei formation .

Functional Selectivity Among SSX Family :

  • SSX2 interacts exclusively with RAB3IP, while SSX2IP binds both SSX2 and SSX3, indicating isoform-specific partnerships .

Disease Context Variability: SSX2 is upregulated in melanoma (50%) and hepatocellular carcinoma (30%) but downregulated in prostate cancer, highlighting tissue-specific regulation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.